2-(4-Aminopyridin-2-yl)propan-2-ol

• CAS: 1446509-57-4

Core Science & Biosynthesis

Role of 2-(4-Aminopyridin-2-yl)propan-2-ol as a Kinase Inhibitor Scaffold

This guide details the medicinal chemistry, synthesis, and application of 2-(4-Aminopyridin-2-yl)propan-2-ol (CAS: 1446509-57-4) as a privileged scaffold in kinase inhibitor discovery.[1]

Technical Guide for Drug Discovery & Medicinal Chemistry [1]

Executive Summary

2-(4-Aminopyridin-2-yl)propan-2-ol represents a highly specialized "warhead-linker" fragment used in the design of ATP-competitive kinase inhibitors.[1] Structurally, it combines a 4-aminopyridine hinge-binding motif with a dimethyl carbinol (2-hydroxypropan-2-yl) tail.[1]

This scaffold addresses two critical failure modes in early-stage drug discovery:

• Lipophilicity & Solubility: The tertiary alcohol group lowers cLogP and acts as a solubilizing moiety without introducing ionizable centers that might compromise permeability.[1]

• Selectivity & Binding: The aminopyridine core provides a robust bidentate hydrogen bond donor/acceptor system for the kinase hinge region, while the bulky isopropyl-alcohol group can exploit specific hydrophobic pockets (e.g., the ribose pocket or solvent front) to induce selectivity against off-target kinases.[1]

It is a key building block in the synthesis of inhibitors targeting TGF-βR1 (Transforming Growth Factor-beta Receptor 1), MAP4K4 , and LRRK2 , often serving as the "head" group that anchors the molecule within the ATP binding site.[1]

Medicinal Chemistry Profile

Pharmacophore Analysis

The scaffold functions through a dual-mechanism binding mode:[1]

• Hinge Interaction (The Anchor): The pyridine nitrogen (acceptor) and the 4-amino group (donor) form a classic "adenine-mimetic" interaction with the backbone carbonyl and amide NH of the kinase hinge region (e.g., Glu/Met/Val residues).[1]

• Solvent/Ribose Interaction (The Modulator): The 2-(2-hydroxypropan-2-yl) group is a bioisostere for a tert-butyl or isopropyl group.[1] The hydroxyl moiety acts as a hydrogen bond donor/acceptor, capable of interacting with water networks at the solvent front or specific polar residues (e.g., catalytic Lysine or Aspartate), while the gem-dimethyl group fills hydrophobic space.[1]

Physicochemical Advantages

Property	Effect on Drug Candidate
Dimethyl Carbinol	Reduces lipophilicity (LogP) compared to alkyl analogs; improves metabolic stability by blocking benzylic oxidation sites.[1]
4-Aminopyridine	High ligand efficiency (LE); rigid planar structure minimizes entropic penalty upon binding.[1]
H-Bond Capacity	3 H-bond donors, 2 H-bond acceptors (depending on protonation).[1]

Visualization: Pharmacophore Mapping

Caption: Pharmacophore decomposition of the scaffold showing the hinge-binding core and the physicochemical modulating tail.[1]

Synthetic Methodology

The synthesis of this scaffold typically proceeds via a metal-halogen exchange or Grignard addition to a pyridine precursor.[1] The following protocol is a self-validating method starting from commercially available 2-bromo-4-aminopyridine .

Retrosynthetic Analysis

• Target: 2-(4-aminopyridin-2-yl)propan-2-ol[1][2][3][4][5]

• Precursor: 2-Bromo-4-aminopyridine (or 2-Cyano-4-aminopyridine)[1]

• Key Transformation: Nucleophilic addition of acetone (via lithiation) or Methyl Grignard (to ester/cyano).

Optimized Synthetic Protocol (Lithiation Route)

Note: This reaction requires anhydrous conditions and inert atmosphere (Argon/Nitrogen).

Step 1: Amine Protection (Optional but Recommended) Direct lithiation of the free amine can be problematic due to deprotonation of the amino group (requiring 2 equivalents of base). Protection as a bis-Boc or trityl group improves yield.[1]

• Reagents: 2-Bromo-4-aminopyridine, Di-tert-butyl dicarbonate (

  ), DMAP, DCM.[1]

• Product: tert-butyl (2-bromopyridin-4-yl)carbamate.[1]

Step 2: Lithiation and Acetone Addition [1]

• Setup: Flame-dry a 3-neck round-bottom flask. Flush with Argon.

• Solvent: Add anhydrous THF (Tetrahydrofuran).

• Substrate: Dissolve the protected bromopyridine (1.0 eq) in THF. Cool to -78°C (Dry ice/Acetone bath).

• Lithiation: Add n-Butyllithium (n-BuLi) (1.1 eq, 2.5M in hexanes) dropwise over 20 mins. Maintain temp < -70°C.

  • Checkpoint: Solution color typically changes (yellow/orange) indicating formation of the lithiated species.[1]

• Electrophile: Add anhydrous Acetone (3.0 eq) dropwise.

• Workup: Stir at -78°C for 1h, then allow to warm to 0°C. Quench with saturated

  . Extract with EtOAc.[1]

Step 3: Deprotection

• Dissolve the intermediate in DCM.[1]

• Add TFA (Trifluoroacetic acid) (10-20 eq) or 4M HCl in Dioxane.[1]

• Stir at RT for 2h.

• Neutralization: Basify with NaOH (1M) to pH 10 to liberate the free base.[1]

• Purification: Recrystallize from EtOAc/Hexane or use Flash Chromatography (DCM:MeOH 95:5).

Visualization: Synthetic Workflow

Caption: Step-by-step synthetic pathway from 2-bromo-4-aminopyridine to the target scaffold.

Biological Applications & Case Studies

TGF-βR1 Inhibitors

Patent literature (e.g., WO2020088526A1 ) highlights the use of this scaffold in the synthesis of bicyclic pyrazole compounds targeting TGF-βR1 (ALK5).[1]

• Mechanism: The aminopyridine moiety binds to the hinge region of the ALK5 kinase domain.[1]

• Role of Scaffold: The 2-hydroxyisopropyl group occupies the "selectivity pocket" near the gatekeeper residue, improving selectivity over p38 MAP kinase, a common off-target for TGF-β inhibitors.[1]

MAP4K4 and LRRK2 Inhibitors

In the development of inhibitors for MAP4K4 (implicated in neurodegeneration and inflammation) and LRRK2 (Parkinson's disease), this scaffold serves as a polar alternative to purely hydrophobic hinge binders.[1]

• Advantage: The tertiary alcohol improves blood-brain barrier (BBB) penetration properties by modulating the overall polar surface area (PSA) and reducing P-gp efflux liability compared to more lipophilic analogs.[1]

Experimental Validation: Kinase Assay Protocol

To validate the activity of compounds derived from this scaffold, a standard ADP-Glo™ Kinase Assay (Promega) is recommended.[1]

Protocol:

• Enzyme Prep: Dilute recombinant kinase (e.g., TGF-βR1, 5-10 ng/well) in 1X Kinase Buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 μM DTT).

• Compound Addition: Add synthesized inhibitor (dissolved in DMSO) to 384-well plate. Ensure final DMSO < 1%.

• Reaction Start: Add ATP (at

  concentration, typically 10-50 μM) and substrate (e.g., Casein or specific peptide).[1]

• Incubation: Incubate at RT for 60 mins.

• Detection:

  • Add ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP).[1] Incubate 40 mins.

  • Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).[1] Incubate 30 mins.

• Readout: Measure Luminescence (RLU). Calculate

  using a 4-parameter logistic fit.

References

• Eli Lilly and Company. (2020).[1] Bicyclic pyrazole compounds as TGF-beta R1 kinase inhibitors.[1] WO2020088526A1.[1]

• Genentech, Inc. (2015).[1] 2-Aminopyridine-Based MAP4K4 Inhibitors.[1] Journal of Medicinal Chemistry, 58(7), 3114–3125.[1] (Contextual grounding for aminopyridine scaffolds).

• Appretech Scientific. (2024).[1] Product Analysis: 2-(4-Aminopyridin-2-yl)propan-2-ol.[1][2][3][4][5]

• BenchChem. (2025).[1] Synthesis and properties of halogenated pyridine derivatives.

• PubChem. (2025).[1] Compound Summary: 2-(4-aminopyridin-2-yl)propan-2-ol (CID 89684244).[1][3]

Sources

• 1. 3-amino-2-[(pyridin-2-yl)methyl]propan-1-ol | 1017184-54-1 [sigmaaldrich.com]
• 2. DK3204377T3 - AMINOPYRIDYLOXYPYRAZOLE COMPOUNDS - Google Patents [patents.google.com]
• 3. CN113698395B - 转化生长因子受体拮抗剂、其制备方法和应用 - Google Patents [patents.google.com]
• 4. Propan-2-ol | Sigma-Aldrich [sigmaaldrich.com]
• 5. PubChemLite - C8H12N2OS - Explore [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Application Note: Protocol for Chichibabin Amination of 2-(pyridin-2-yl)propan-2-ol

Part 1: Executive Summary & Core Directive

Objective: To synthesize 6-amino-2-(2-hydroxypropan-2-yl)pyridine via the regioselective Chichibabin amination of 2-(pyridin-2-yl)propan-2-ol.

The Challenge: The substrate, 2-(pyridin-2-yl)propan-2-ol, presents two distinct chemical challenges:

• Steric Hindrance: The bulky tert-alcohol group at the C2 position blocks the standard

  -attack, necessitating high regioselectivity for the C6 position.

• Labile Functionality: The tertiary alcohol is prone to dehydration (forming an isopropenyl group) under thermal conditions or competing deprotonation which consumes the amide base.

The Solution: This protocol utilizes a Dianionic Activation Strategy . By using an excess of Sodium Amide (

) in an anhydrous high-boiling solvent (Xylene or Toluene), we first convert the hydroxyl group to a stable alkoxide. This protects the oxygen from elimination and potentially directs the nucleophilic attack to the C6 position via sodium cation coordination.

Part 2: Scientific Integrity & Mechanism

Mechanistic Insight: The Dianion Pathway

The standard Chichibabin reaction involves the nucleophilic attack of the amide ion (

) on the electron-deficient pyridine ring. For this specific substrate, the mechanism proceeds through a distinct "Dianionic -Adduct."

• Alkoxide Formation (Fast): The first equivalent of

  deprotonates the tertiary alcohol. This is irreversible and exothermic. The resulting alkoxide ( ) is sterically bulky and electronically repulsive to further nucleophilic attack at C2, reinforcing C6 regioselectivity.

• Nucleophilic Attack (Rate Determining): A second equivalent of

  attacks the C6 position. The presence of the sodium cation ( ) likely bridges the alkoxide oxygen and the ring nitrogen, stabilizing the transition state.

• Hydride Elimination: The anionic

  -adduct (Meisenheimer complex) must lose a hydride ( ) to restore aromaticity.[1] This is the most difficult step and typically requires thermal energy or an oxidative quench.

Visualization: Reaction Pathway

Figure 1: Mechanistic pathway highlighting the critical alkoxide intermediate that precedes C6-amination.

Part 3: Detailed Experimental Protocol

Materials & Equipment

• Substrate: 2-(pyridin-2-yl)propan-2-ol (High purity, >98%).

• Reagent: Sodium Amide (

  ), 95% granular. Note: Must be free of yellow/brown crust (peroxides).

• Solvent: Anhydrous o-Xylene or Toluene (Dried over molecular sieves).

• Atmosphere: Dry Nitrogen or Argon line.

• Glassware: 3-neck round bottom flask, reflux condenser, pressure-equalizing addition funnel, mechanical stirrer (preferred over magnetic for slurry).

Stoichiometry Table

Component	Role	Equivalents	Notes
Substrate	Reactant	1.0	Limiting Reagent
Sodium Amide	Reagent	3.0	1.0 eq for -OH, 1.0 eq for -NH2, 1.0 eq excess for kinetics.
o-Xylene	Solvent	10-15 Vol	High boiling point (144°C) required for hydride loss.
NH4Cl (sat)	Quench	Excess	Buffers pH during workup.

Step-by-Step Methodology

Phase 1: Activation (Alkoxide Formation)

• Setup: Flame-dry the glassware under vacuum and purge with Nitrogen (

  ).

• Slurry Preparation: Charge the flask with anhydrous o-Xylene and Sodium Amide (3.0 eq). Begin stirring to create a uniform suspension.

  • Critical Check: Ensure the

    is grey/white. If red/brown, discard immediately (explosion hazard).

• Substrate Addition: Dissolve the substrate (1.0 eq) in a minimal amount of o-Xylene. Add this solution dropwise to the

  slurry at Room Temperature .

  • Observation: Evolution of Ammonia gas (

    ) indicates successful deprotonation of the alcohol.

• Equilibration: Stir at ambient temperature for 30 minutes to ensure complete conversion to the sodium alkoxide.

Phase 2: The Chichibabin Reaction (Thermal Amination)

• Heating: Slowly ramp the temperature to reflux (approx. 135-140°C for xylene).

  • Caution: Hydrogen gas (

    ) will be evolved.[2][3] Ensure the venting line is unobstructed.

• Reaction Monitoring: Maintain reflux for 4–6 hours.

  • Visual Cue: The reaction mixture often turns deep red or brown due to the formation of the

    -adduct and charge-transfer complexes.

  • Sampling: Aliquot 50

    L, quench in wet MeOH, and check via TLC/LC-MS. Look for the disappearance of the substrate and the appearance of a more polar spot.

Phase 3: Quench and Isolation

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Hydrolysis (Careful): Slowly add saturated aqueous Ammonium Chloride (

  ) dropwise.

  • Safety: The remaining

    will react violently with water. The dropwise addition controls the exotherm.

• Extraction:

  • The product is an amino-alcohol and may be partially water-soluble.

  • Separate the organic layer.

  • Extract the aqueous layer 3x with Ethyl Acetate (EtOAc) or DCM/Isopropanol (9:1).

• Purification:

  • Combine organics, dry over

    , and concentrate.

  • Recrystallization: Often possible from Toluene/Hexanes.

  • Chromatography: If oil remains, use silica gel with DCM:MeOH:

    (95:5:0.5).

Workflow Diagram

Figure 2: Operational workflow for the synthesis.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Old/Inactive .	Use fresh reagent. Ideally, open a new bottle or synthesize fresh from Na + liquid .
Dehydration (Alkene formation)	Temperature too high before alkoxide formed.	Ensure the substrate is stirred with base at RT for 30 mins before heating. The alkoxide is less prone to elimination than the free alcohol.
Dimerization (Bipyridines)	Radical coupling side reaction.	Reduce temperature slightly (120°C) or increase stirring speed to prevent local hotspots.
Product stuck in Aqueous	Amphoteric nature of amino-alcohol.	Saturate the aqueous phase with NaCl (salting out) and use continuous extraction with Chloroform.

Part 5: References

• Chichibabin, A. E.; Zeide, O. A. (1914). "New Reaction for Compounds Containing the Pyridine Nucleus." Journal of the Russian Physical Chemical Society, 46, 1216. (Foundational Chemistry).

• Scriven, E. F. V. (1984). "Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms." Comprehensive Heterocyclic Chemistry, 2, 165-314.

• McGill, C. K.; Rappa, A. (1988). "Advances in the Chichibabin Reaction." Advances in Heterocyclic Chemistry, 44, 1-79.

• Master Organic Chemistry. (2023). "Reagent Friday: Sodium Amide (

  )."

• Pozharskii, A. F., et al. (1971). "Amination of Heterocycles." Russian Chemical Reviews, 40(7). (Review of amination mechanisms including hindered substrates).

Sources

• 1. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 2. myttex.net [myttex.net]
• 3. quora.com [quora.com]

Application Notes and Protocols: Reaction Conditions for Coupling 2-(4-Aminopyridin-2-yl)propan-2-ol with Carboxylic Acids

Introduction

The formation of an amide bond is a cornerstone of modern synthetic and medicinal chemistry, fundamental to the synthesis of peptides, polymers, and a vast array of pharmaceutically active compounds.[1] The coupling of 2-(4-Aminopyridin-2-yl)propan-2-ol with various carboxylic acids presents a unique set of challenges and considerations. The substrate contains a 4-aminopyridine moiety, where the exocyclic amino group's nucleophilicity is modulated by the electron-withdrawing nature of the pyridine ring, rendering it less reactive than a simple aliphatic amine.[2] Furthermore, the steric bulk adjacent to the pyridine nitrogen and the presence of a tertiary alcohol demand a carefully optimized and robust coupling strategy to achieve high yields and purity.

This document provides an in-depth guide to the reaction conditions for this specific transformation. It moves beyond a simple recitation of steps to explain the underlying chemical principles, offering researchers the knowledge to not only replicate the protocols but also to troubleshoot and adapt them for a diverse range of carboxylic acid substrates.

Mechanistic Overview: The Principle of Carboxylic Acid Activation

Direct condensation of a carboxylic acid and an amine is generally infeasible due to the formation of a non-reactive ammonium carboxylate salt.[3] Therefore, amide synthesis universally proceeds through the activation of the carboxylic acid. This involves converting the carboxyl group's hydroxyl into a better leaving group, transforming the carbonyl carbon into a highly electrophilic center susceptible to nucleophilic attack by the amine.

Most modern coupling reagents achieve this by forming a highly reactive acyl-intermediate species, such as an O-acylisourea, an active ester, or an acylphosphonium salt.[4] The amine then attacks this activated intermediate to form a tetrahedral intermediate, which subsequently collapses to yield the stable amide bond and release the activated leaving group as a byproduct.

Figure 1. General workflow for amide bond formation.

Selecting the Optimal Coupling Reagents and Conditions

The success of the coupling reaction hinges on the judicious selection of the coupling reagent, base, and solvent. Given the reduced nucleophilicity of the 4-aminopyridine, a powerful activating agent is often required.

Key Reagent Classes

• Uronium/Aminium Salts (HATU, HBTU): These are among the most effective and widely used coupling reagents, particularly for challenging substrates.[5] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is highly recommended for this specific transformation.[6][7] It is derived from 1-hydroxy-7-azabenzotriazole (HOAt), and the presence of the pyridine nitrogen in the HOAt leaving group is thought to accelerate the coupling reaction and minimize racemization if the carboxylic acid has a chiral center.[8]

• Carbodiimides (EDC, DIC): Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are cost-effective and common.[3] They function by forming a highly reactive O-acylisourea intermediate. However, this intermediate can be prone to side reactions and racemization.[9] Therefore, carbodiimides are almost always used with nucleophilic additives like HOBt (1-Hydroxybenzotriazole) or HOAt .[10] These additives trap the O-acylisourea to form more stable, yet still highly reactive, active esters, which then react with the amine.[10] For this substrate, an EDC/HOBt or EDC/HOAt combination is a viable, though potentially less efficient, alternative to HATU.

• Phosphonium Salts (PyBOP, PyBrOP): (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) is another powerful reagent, effective for sterically hindered couplings.[2] It generates an active HOBt ester.

Rationale for Reagent Choice

For coupling with 2-(4-Aminopyridin-2-yl)propan-2-ol, HATU is the preferred reagent . Its high reactivity can overcome the electronically deficient nature of the aniline-like amine, leading to faster reaction times and higher yields, even with sterically demanding carboxylic acids.[6][11]

Optimization of Reaction Parameters

A summary of typical reaction conditions is presented below. Anhydrous (dry) solvents and an inert atmosphere (Nitrogen or Argon) are critical to prevent hydrolysis of the activated intermediates and the coupling reagent itself.[6]

Parameter	Recommended Condition	Rationale & Causality
Coupling Reagent	HATU (1.1 - 1.5 equiv)	High reactivity overcomes the low nucleophilicity of the aminopyridine; less racemization.[6][8]
EDC (1.2 - 1.5 equiv) + HOBt (1.2 - 1.5 equiv)	A cost-effective alternative; HOBt additive is crucial to minimize side reactions and form a reactive ester.[9][12]
Base	DIPEA (N,N-Diisopropylethylamine) (2 - 4 equiv)	A non-nucleophilic hindered base that deprotonates the carboxylic acid and neutralizes acidic byproducts without competing in the reaction.[8][13]
Solvent	Anhydrous DMF or DCM	Polar aprotic solvents that effectively dissolve reactants and intermediates. DMF is often preferred for its high polarity.[3][8]
Temperature	0 °C to Room Temperature (20-25 °C)	The reaction is typically initiated at 0 °C to control any initial exotherm and then allowed to warm to room temperature.[3]
Reaction Time	2 - 24 hours	Monitored by TLC or LC-MS. HATU reactions are often complete within 2-4 hours, while EDC/HOBt may require longer.[6]
Stoichiometry	Amine (1.0 equiv), Carboxylic Acid (1.0 - 1.2 equiv)	A slight excess of the carboxylic acid and coupling reagent ensures complete consumption of the limiting amine.

Detailed Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended for its reliability, speed, and high yields, especially with challenging or valuable carboxylic acids.

Materials and Reagents:

• 2-(4-Aminopyridin-2-yl)propan-2-ol

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.1 equivalents).

• Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration relative to the amine).

• Add 2-(4-Aminopyridin-2-yl)propan-2-ol (1.0 equivalent) to the solution.

• Add HATU (1.2 equivalents) to the mixture.

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add DIPEA (3.0 equivalents) dropwise to the stirring mixture. A slight color change may be observed.

• Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up: Upon completion, dilute the reaction mixture with DCM or Ethyl Acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).[12] This removes unreacted acid, DMF, and water-soluble byproducts.

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the pure amide.[14]

Figure 2. Reaction mechanism for HATU-mediated amide coupling.

Protocol 2: Economical Coupling using EDC/HOBt

This protocol is a classic and more economical approach, suitable for routine synthesis where the highest efficiency is not paramount.

Materials and Reagents:

• Same as Protocol 1, but replace HATU with EDC hydrochloride and HOBt.

Procedure:

• To a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.2 equivalents), HOBt (1.2 equivalents), and 2-(4-Aminopyridin-2-yl)propan-2-ol (1.0 equivalent) in anhydrous DMF or DCM.

• Cool the mixture to 0 °C in an ice-water bath.

• Add EDC hydrochloride (1.2 equivalents) to the stirring solution in one portion.

• If using DCM as the solvent, add DIPEA or Triethylamine (1.5 equivalents). If using DMF, the base may sometimes be omitted but is often beneficial.

• Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Dilute the mixture with an organic solvent (e.g., Ethyl Acetate). Wash the organic layer with saturated aqueous NaHCO₃ (2x) and brine (1x). The aqueous washes are crucial for removing the urea byproduct formed from EDC, which is water-soluble.[12]

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive/hydrolyzed coupling reagent. 2. Wet solvent or glassware. 3. Insufficiently reactive conditions for the specific substrate.	1. Use fresh, high-purity coupling reagents. Store them in a desiccator. 2. Ensure all solvents are anhydrous and glassware is oven- or flame-dried. 3. Switch to a more powerful reagent (e.g., from EDC/HOBt to HATU). Consider gentle heating (40-50 °C) if the reaction is stalled at room temperature.
Guanidinium Side Product (with HATU)	The amine reacts directly with HATU before the carboxylic acid is activated.	Ensure the amine, carboxylic acid, and HATU are mixed before the addition of the base (DIPEA). Pre-activating the acid with HATU and base for a few minutes before adding the amine can also prevent this.[6]
Difficulty Removing Byproducts	1. Dicyclohexylurea (from DCC) is poorly soluble. 2. Tetramethylurea (from HATU/HBTU) or EDC-urea can be persistent.	1. If using DCC (not recommended for this protocol), filter the solid urea byproduct. Use DIC or EDC to avoid this issue. 2. Perform thorough aqueous washes (NaHCO₃, water, brine) as these byproducts have some water solubility.[12] Column chromatography is usually effective for final removal.
Low Isolated Yield After Chromatography	The amide product may be sticking to the silica gel column.	Add a small amount of triethylamine (~0.5-1%) to the eluent. The basic pyridine nitrogen in the product can interact strongly with acidic silica gel; the TEA will compete for these active sites and improve elution.[14]

References

• HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry - YouTube. [Link]

• HATU - Wikipedia. [Link]

• Amine to Amide Mechanism - HATU - Common Organic Chemistry. [Link]

• What is the best condition for coupling amine-compound with a diversity of carboxylic acids, with less byproducts? | ResearchGate. [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. [Link]

• Advances in Peptide Coupling Techniques | PDF | Pyridine | Amide - Scribd. [Link]

• US7022844B2 - Amide-based compounds, production, recovery, purification and uses thereof - Google P

• What is the best technique for amide purification? - ResearchGate. [Link]

• Amide Synthesis - Fisher Scientific. [Link]

• Coupling Reagents - ResearchGate. [Link]

• Coupling Reagents - AAPPTEC - Peptides. [Link]

• Practical preparation of challenging amides from non-nucleophilic amines and esters under flow conditions - ResearchGate. [Link]

• Synthesis and analysis of amides - Chemistry Education. [Link]

• Synthesis of Amides (Including Peptides) in Continuous-Flow Reactors. [Link]

• Interview Ready? Learn These 14 Vital Acid Amine Coupling Reagents! - YouTube. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Lab Reporter [fishersci.co.uk]
• 4. youtube.com [youtube.com]
• 5. peptide.com [peptide.com]
• 6. chempep.com [chempep.com]
• 7. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 8. HATU - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. bachem.com [bachem.com]
• 11. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 12. peptide.com [peptide.com]
• 13. m.youtube.com [m.youtube.com]
• 14. researchgate.net [researchgate.net]

Procedure for protecting the tertiary alcohol group in 2-(4-Aminopyridin-2-yl)propan-2-ol

Executive Summary

This guide details the protocol for installing a tert-butyldimethylsilyl (TBS) protecting group on the tertiary alcohol of 2-(4-aminopyridin-2-yl)propan-2-ol .

Protecting this specific substrate presents a dual challenge:

• Steric Hindrance: The tertiary alcohol is sterically crowded, rendering standard silylation conditions (TBSCl/Imidazole) ineffective or sluggish.

• Chemoselectivity: The presence of a nucleophilic 4-amino group and a basic pyridine nitrogen creates competition for the silylating agent.

The Solution: This protocol utilizes TBSOTf (tert-butyldimethylsilyl trifluoromethanesulfonate) activated by 2,6-lutidine .[1] This system is sufficiently potent to silylate the hindered alcohol while allowing for a "transient protection" strategy where the amine is silylated and subsequently selectively hydrolyzed during workup, yielding the desired O-protected, N-free product.

Strategic Analysis & Mechanistic Insight

The Steric Challenge

Tertiary alcohols react poorly with silyl chlorides (e.g., TBSCl) because the transition state for the

-like substitution at silicon is crowded. To drive this reaction, we must use a silylating agent with a superior leaving group.

• Reagent Choice: TBSOTf is approximately

  times more reactive than TBSCl due to the high leaving group ability of the triflate anion ( ).

• Base Choice: 2,6-Lutidine is selected over triethylamine or imidazole. Its steric bulk prevents it from attacking the silicon center (which would form a stable, unreactive silyl-ammonium species), while its basicity (

  ) is sufficient to scavenge the strong triflic acid (TfOH) byproduct without causing elimination of the tertiary alcohol.

The Amine Competition (Chemoselectivity)

The 4-aminopyridine moiety is highly nucleophilic.

• The Trap: Attempting to block the amine before silylation adds two extra synthetic steps (protection/deprotection).

• The Fix (In-Situ Selection): Silicon-Oxygen bonds (approx. 110 kcal/mol) are significantly stronger and more stable than Silicon-Nitrogen bonds. Under the forcing conditions of TBSOTf, the amine will be silylated to form an

  -TBS species. However, -silyl amines are extremely susceptible to hydrolysis.

• Strategy: We drive the reaction to completion (forming the N,O-bis-silylated species) and then perform a "buffered hydrolysis" during the workup to cleave the unstable

  -TBS group while leaving the robust tertiary -TBS ether intact.

Reagents & Materials

Reagent	Equiv.[1][2][3]	Role	Grade/Notes
Substrate	1.0	Starting Material	Dry, azeotroped with toluene if necessary.
TBSOTf	2.5 - 3.0	Silylating Agent	Moisture Sensitive. Handle under .
2,6-Lutidine	4.0	Base	Distilled over recommended.
DCM	Solvent	Solvent	Anhydrous (Water < 50 ppm).
Methanol	Workup	Quench	HPLC Grade.

Detailed Protocol

Safety Note: TBSOTf is corrosive and moisture-sensitive. 2,6-Lutidine is an irritant. Perform all operations in a fume hood.

Step 1: Reaction Setup

• Equip a flame-dried round-bottom flask with a magnetic stir bar and a rubber septum.

• Purge the flask with dry Nitrogen or Argon.

• Dissolve 2-(4-aminopyridin-2-yl)propan-2-ol (1.0 equiv) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

• Add 2,6-Lutidine (4.0 equiv) via syringe.

• Cool the reaction mixture to 0°C using an ice/water bath.

Step 2: Silylation

• Add TBSOTf (2.5 equiv) dropwise over 10 minutes.

  • Note: Fuming may occur; ensure good stirring.

• Remove the ice bath and allow the reaction to warm to Room Temperature (23°C) .

• Stir for 2 to 4 hours .

  • Monitoring: Check via TLC or LCMS. You may observe two spots/peaks initially (Mono-silyl and Bis-silyl). The goal is to consume all starting material.

Step 3: Selective Hydrolysis (The Critical Step)

• Once the starting material is consumed, cool the mixture back to 0°C.

• Add Methanol (approx. 5-10 equiv relative to TBSOTf) dropwise.

• Stir at Room Temperature for 30 minutes .

  • Mechanism:[1][2][4][5][6][7][8][9] Methanol attacks the labile

    -Si bond, converting the amine back to and forming MeO-TBS. The sterically hindered tertiary -TBS bond remains untouched.

Step 4: Workup & Purification

• Dilute the mixture with DCM.

• Wash with saturated aqueous

  (2x) to neutralize lutidinium salts.

• Wash with Brine (1x).

• Dry the organic layer over anhydrous

  .

• Concentrate under reduced pressure.

• Purification: Flash Column Chromatography (Silica Gel).

  • Eluent: 0-10% Methanol in DCM (or EtOAc/Hexanes depending on polarity).

  • Note: The product is a pyridine base; adding 1% Triethylamine to the eluent can reduce streaking.

Process Visualization

Reaction Workflow

Caption: Workflow for the selective protection of the tertiary alcohol via transient N-silylation.

Mechanistic Pathway

Caption: Mechanistic divergence showing the stability of O-TBS vs. the lability of N-TBS.

Quality Control & Validation

To ensure the protocol was successful, verify the following NMR signatures:

Feature	NMR Expected Shift ( )	Interpretation
TBS Methyls	ppm (s, 6H)	Confirms presence of Silyl group.
TBS t-Butyl	ppm (s, 9H)	Confirms presence of t-Butyl group.
Amine Protons	ppm (bs, 2H)	Critical: Presence confirms N-deprotection. Absence implies N-TBS remains.
Alcohol Proton	Disappears	Confirms O-protection.

Troubleshooting

• Issue: Incomplete Conversion.

  • Cause: Trace water in solvent or old TBSOTf.

  • Fix: Add additional 1.0 equiv TBSOTf and stir longer. Ensure DCM is distilled or from a fresh molecular sieve column.

• Issue: Elimination (Alkene formation).

  • Cause: Reaction temperature too high or acidic conditions.

  • Fix: Keep reaction strictly at

    during addition. Ensure excess 2,6-Lutidine is present to buffer TfOH.

• Issue: Product stuck on Silica.

  • Cause: Pyridine interaction with silanols.

  • Fix: Pre-wash the silica column with 1%

    in Hexanes before loading the sample.

References

• Corey, E. J., & Venkateswarlu, A. (1972).[10] "Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives." Journal of the American Chemical Society, 94(17), 6190–6191.[10]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons. (Chapter 2: Protection for the Hydroxyl Group, Silyl Ethers).

• Sakurai, H., et al. (1978). "Method for protection of amines and alcohols."[3][10][11] Tetrahedron Letters, 19, 4005. (Discusses relative stability of Si-O vs Si-N bonds).

Sources

• 1. synarchive.com [synarchive.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Silyl Groups - Gelest [technical.gelest.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 7. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. 17.8 Protection of Alcohols - Organic Chemistry | OpenStax [openstax.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. reddit.com [reddit.com]

Application Notes and Protocols for the Microwave-Assisted Synthesis of 2-(4-Aminopyridin-2-yl)propan-2-ol Derivatives

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the efficient synthesis of 2-(4-aminopyridin-2-yl)propan-2-ol and its derivatives, leveraging the transformative capabilities of microwave-assisted organic synthesis (MAOS). The aminopyridine scaffold is a cornerstone in medicinal chemistry, with numerous derivatives finding applications as therapeutic agents.[1][2][3][4] Traditional synthetic routes often require prolonged reaction times and harsh conditions. The protocols detailed herein offer a rapid, high-yield, and environmentally conscious alternative, aligning with the principles of green chemistry. This guide is designed to provide both the theoretical underpinnings and the practical, step-by-step instructions necessary for the successful implementation of this synthetic strategy in a research and development setting.

Introduction: The Significance of Aminopyridine Scaffolds and the Power of Microwave Synthesis

Aminopyridine derivatives are a class of heterocyclic compounds that have garnered significant attention in the pharmaceutical industry due to their diverse and potent biological activities.[1][3] The simple, low molecular weight, and functionalized nature of the aminopyridine moiety makes it an ideal pharmacophore for a wide range of biological targets.[2] Marketed drugs containing the aminopyridine core, such as Piroxicam and Tenoxicam, underscore the therapeutic relevance of this structural motif.[3] The target molecule of this guide, 2-(4-aminopyridin-2-yl)propan-2-ol, represents a valuable building block for the development of novel drug candidates.

Conventional organic synthesis, relying on conductive heating, often presents challenges such as long reaction times, high energy consumption, and the potential for side product formation. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful enabling technology that circumvents many of these limitations. By utilizing microwave irradiation, energy is directly and efficiently coupled with polar molecules in the reaction mixture, leading to rapid and uniform heating.[5] This often results in dramatic accelerations in reaction rates, improved yields, and enhanced product purity. Furthermore, MAOS is considered a green chemistry approach due to its reduced energy consumption and potential for solvent-free reactions.

This application note will detail a robust, two-step synthetic sequence for the preparation of 2-(4-aminopyridin-2-yl)propan-2-ol, with a focus on a microwave-assisted Grignard addition as the key final step.

The Synthetic Strategy: A Two-Step Approach

The synthesis of 2-(4-aminopyridin-2-yl)propan-2-ol can be efficiently achieved through a two-step process. The first step involves the preparation of the key intermediate, 2-acetyl-4-aminopyridine. The second, and final, step is the addition of a methyl group to the ketone of this intermediate via a Grignard reaction, which is significantly enhanced by microwave irradiation.

Figure 1: Overall synthetic workflow.

Experimental Protocols

Step 1: Synthesis of 2-Acetyl-4-aminopyridine (Precursor)

The synthesis of the 2-acetyl-4-aminopyridine precursor can be approached through several established methods. A common route involves the protection of the amino group of 2-amino-4-picoline, followed by oxidation of the methyl group to a carboxylic acid, conversion to an ester, and subsequent reaction with a methylating agent, or more directly via oxidation of the methyl group to a ketone. For the purposes of this protocol, we will outline a conceptual pathway based on the acylation of an aminopyridine derivative. A reliable method for N-acetylation of aminopyridines involves the use of acetic anhydride.[6]

Materials:

• 2-Aminopyridine derivative (e.g., 2-amino-4-picoline)

• Acetic Anhydride

• Oxidizing agent (e.g., KMnO₄, SeO₂)

• Appropriate solvents (e.g., pyridine, dichloromethane)

• Standard laboratory glassware

Procedure (Conceptual Outline):

• Protection: The exocyclic amino group of a suitable 2-aminopyridine precursor is first protected, for example, by acetylation with acetic anhydride.[6]

• Oxidation: The 2-methyl group is then oxidized to the corresponding acetyl group. This can be a challenging transformation and may require specific oxidizing agents that are compatible with the pyridine ring.

• Deprotection (if necessary): If a protecting group strategy is employed, the protecting group is removed to yield 2-acetyl-4-aminopyridine.

• Purification: The crude product is purified by standard techniques such as recrystallization or column chromatography.

Note: As the direct synthesis of 2-acetyl-4-aminopyridine can be complex, researchers may also consider sourcing this intermediate from commercial suppliers if available.

Step 2: Microwave-Assisted Synthesis of 2-(4-Aminopyridin-2-yl)propan-2-ol

This protocol details the core of the application: the rapid and efficient addition of a methyl group to the carbonyl of 2-acetyl-4-aminopyridine using a Grignard reagent under microwave irradiation. Microwave heating has been shown to significantly accelerate Grignard reactions.[7][8]

Materials:

• 2-Acetyl-4-aminopyridine

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Microwave synthesizer (e.g., CEM Discover, Biotage Initiator)

• Sealed microwave reaction vessel with a magnetic stir bar

• Standard laboratory glassware for workup and purification

Protocol:

• Reagent Preparation: In a dry, sealed microwave reaction vessel equipped with a magnetic stir bar, dissolve 2-acetyl-4-aminopyridine (1.0 mmol, 136.15 mg) in anhydrous THF (5 mL).

• Grignard Addition: Carefully add methylmagnesium bromide (1.2 mmol, 0.4 mL of a 3.0 M solution in diethyl ether) dropwise to the stirred solution at room temperature.

• Microwave Irradiation: Seal the reaction vessel and place it in the microwave synthesizer. Irradiate the mixture under the conditions specified in Table 1.

• Reaction Quenching: After the reaction is complete, cool the vessel to room temperature. Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (10 mL) while stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield pure 2-(4-aminopyridin-2-yl)propan-2-ol.

Table 1: Optimized Microwave Reaction Parameters

Parameter	Value
Temperature	80 °C
Reaction Time	10 minutes
Microwave Power	Dynamic (up to 150 W)
Pressure	Monitored (typically < 10 bar)
Stirring	High

Mechanistic Insights and the Role of Microwave Irradiation

The core transformation in the final step is a nucleophilic addition of the Grignard reagent to the electrophilic carbonyl carbon of the acetyl group.

Figure 2: Simplified reaction mechanism.

Microwave irradiation plays a crucial role in accelerating this reaction through several mechanisms:

• Dipolar Polarization: Polar molecules, such as the ketone substrate and the solvent, align with the rapidly oscillating electric field of the microwaves. This constant realignment generates heat rapidly and uniformly throughout the reaction mixture.

• Ionic Conduction: The ionic Grignard reagent (R-MgX) and any dissolved salts contribute to heating through the migration of ions in the oscillating electric field, leading to collisions and energy dissipation as heat.

This direct and efficient energy transfer to the reacting species leads to a significant reduction in reaction time compared to conventional heating methods, which rely on slower conductive heat transfer from the vessel walls.

Data and Expected Outcomes

The application of the microwave-assisted protocol is expected to provide significant advantages over traditional methods.

Table 2: Comparison of Conventional vs. Microwave-Assisted Synthesis

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	Several hours	10 - 20 minutes
Temperature	Reflux (e.g., ~65 °C in THF)	80 °C (controlled)
Typical Yield	60 - 75%	> 85%
Energy Consumption	High	Low
Side Products	Potential for increased side reactions	Minimized due to short reaction time

Conclusion

The microwave-assisted synthesis of 2-(4-aminopyridin-2-yl)propan-2-ol derivatives offers a compelling alternative to conventional synthetic methods. The protocols outlined in this application note demonstrate a rapid, efficient, and high-yielding pathway to this valuable class of compounds. For researchers and drug development professionals, the adoption of microwave technology can significantly accelerate discovery timelines and promote more sustainable laboratory practices. The aminopyridine scaffold continues to be a rich source of therapeutic innovation, and the methods presented here provide a modern and effective tool for its exploration.

References

• Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Organic Chemistry, 11(3), 48-57.

• Kamal, A., et al. (2022). 2-Aminopyridine - an unsung hero in drug discovery. Chemical Communications, 58(3), 343-382. Available from: [Link]

• Marinescu, M. (2017). 2-aminopyridine – a classic and trendy pharmacophore. International Journal of Pharmacy and Biological Sciences, 8(2), 338-355. Available from: [Link]

• Gomtsyan, A. (2024). Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. Expert Opinion on Drug Discovery, 1-17. Available from: [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026). The Role of 5-Aminopyridine-2-carboxylic Acid in Modern Drug Discovery. Ningbo Inno Pharmchem Co., Ltd. News. Available from: [Link]

• Bulavka, V. N., & Boiko, I. I. (2000). Synthesis of 4-aminopyridine and 4-acetylaminopyridine by reduction of 4-nitropyridine-N-oxide with iron and mineral acids. Fourth International Electronic Conference on Synthetic Organic Chemistry. Available from: [Link]

• Al-Warhi, T., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(11), 3422. Available from: [Link]

• Movassaghi, M., & Hill, M. D. (2006). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Organic Letters, 8(21), 4771–4774. Available from: [Link]

• Perin, G., et al. (2018). Microwave-assisted Grignard reactions. In Microwave-Assisted Organic Synthesis. Elsevier. Available from: [Link]

• Nalli, M., et al. (2011). To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evaluate Anti histaminic activity. Journal of Pharmacy Research, 4(11), 4154-4156.

• Bagley, M. C., Lunn, R., & Xiong, X. (2002). A new one-step synthesis of pyridines under microwave-assisted conditions. Tetrahedron Letters, 43(46), 8331-8334. Available from: [Link]

• Chen, P., et al. (2017). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. Molecules, 22(9), 1439. Available from: [Link]

• Chemtube3d. Grignard Reagents. University of Liverpool. Available from: [Link]

• Nouali, F., et al. (2020). Four-component synthesis of 2-aminopyridines. ResearchGate. Available from: [Link]

• CN101643447A. (2010). Method for preparing 2-acetamido-5-aminopyridine. Google Patents.
• CN103664766A. (2014). The preparation method of 2-aminopyridine-4-methanol. Google Patents.

• Adewale, I. T., et al. (2019). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. Beilstein Journal of Organic Chemistry, 15, 63-70. Available from: [Link]

• van der Sluis, M., et al. (2009). Microwave-induced electrostatic etching: generation of highly reactive magnesium for application in Grignard reagent formation. Organic & Biomolecular Chemistry, 7(18), 3698-3703. Available from: [Link]

• Le, D. N., et al. (2022). Grignard Reagents as Simple Precatalysts for the Dehydrocoupling of Amines and Silanes. ChemRxiv. Available from: [Link]

• de la Hoz, A., et al. (2026). Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System. MDPI. Available from: [Link]

Sources

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• 2. 2-Aminopyridine - an unsung hero in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpbs.net [ijpbs.net]
• 4. tandfonline.com [tandfonline.com]
• 5. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-induced electrostatic etching: generation of highly reactive magnesium for application in Grignard reagent formation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 2-(4-Aminopyridin-2-yl)propan-2-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(4-Aminopyridin-2-yl)propan-2-ol. This document is designed for researchers, chemists, and drug development professionals who are utilizing the Grignard addition to 2-amino-4-cyanopyridine and wish to improve reaction yield and minimize impurities. We will explore the reaction's nuances, troubleshoot common experimental hurdles, and provide a validated protocol grounded in established chemical principles.

The synthesis of this tertiary alcohol is a valuable process, yielding a molecular building block with potential applications in medicinal chemistry.[1] However, the reaction is not without its challenges. The substrate, 2-amino-4-cyanopyridine, possesses multiple reactive sites, leading to potential side reactions that can significantly reduce the yield of the desired product. This guide provides the in-depth analysis required to navigate these complexities.

Section 1: Reaction Pathway and Inherent Challenges

The conversion of 2-amino-4-cyanopyridine to 2-(4-aminopyridin-2-yl)propan-2-ol via the addition of a methyl Grignard reagent (e.g., methylmagnesium bromide, MeMgBr) is a multi-step process occurring in a single pot. Understanding the sequence of events is critical for troubleshooting.

• Acid-Base Reaction: The Grignard reagent is a very strong base.[2] Its first interaction will be with the most acidic proton in the molecule, which is on the C4-amino group. This is an unavoidable, rapid reaction that consumes one full equivalent of the Grignard reagent.

• First Nucleophilic Addition: A second equivalent of the Grignard reagent attacks the electrophilic carbon of the cyano group. This forms a magnesium-imine intermediate.

• Second Nucleophilic Addition: A third equivalent of the Grignard reagent adds across the C=N bond of the magnesium-imine intermediate. This step is often slower than the first addition and can be a major bottleneck.

• Aqueous Work-up: The reaction is quenched with an aqueous solution (typically acidic, like ammonium chloride) to hydrolyze the magnesium-nitrogen and magnesium-oxygen bonds, yielding the final tertiary alcohol.

The primary challenges are:

• Stoichiometry Control: At least three equivalents of the Grignard reagent are required. Using less will result in incomplete conversion.

• Grignard Reagent Viability: Grignard reagents are highly sensitive to moisture and oxygen. Improper preparation or handling is a common cause of failure.[3][4]

• Reaction Kinetics: The second addition to the imine intermediate can be sluggish, leading to the formation of the ketone byproduct upon hydrolysis if the reaction is not driven to completion.

Caption: Reaction pathway for the double Grignard addition.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yielded no product, or the yield is extremely low (<10%). What went wrong?

This is the most frequent issue and almost always points to problems with the Grignard reagent itself or the reaction conditions.

• Probable Cause A: Inactive or Decomposed Grignard Reagent.

  • Explanation: Grignard reagents are readily destroyed by water, alcohols, or atmospheric oxygen. The surface of the magnesium metal can also be passivated by a layer of magnesium oxide, preventing the reaction from initiating.[3]

  • Solution:

    • Ensure Anhydrous Conditions: All glassware must be rigorously dried before use (flame-dried under vacuum or oven-dried at >120°C for several hours) and assembled while hot under an inert atmosphere (Nitrogen or Argon).[2][5]

    • Use High-Quality Reagents: Use anhydrous grade solvents (THF is preferred over ether for its superior ability to stabilize the Grignard reagent).[5] Ensure your magnesium turnings are shiny and not dull or gray. If they appear oxidized, gently crush them in a mortar and pestle just before use to expose a fresh surface.[6]

    • Activate the Magnesium: Add a small crystal of iodine to the flask with the magnesium turnings. The purple vapor and subsequent disappearance of color is a visual indicator of activation.[2][6] Alternatively, a few drops of 1,2-dibromoethane can be used.

    • Titrate Your Reagent: If you are preparing the Grignard reagent beforehand, its concentration must be determined by titration (e.g., against iodine or a known concentration of an acid) to ensure you are adding the correct stoichiometric amount.[2]

• Probable Cause B: Insufficient Equivalents of Grignard Reagent.

  • Explanation: As detailed in Section 1, the acidic proton on the substrate's amino group will consume one full equivalent of your Grignard reagent before any addition to the nitrile can occur.

  • Solution: Use a significant excess of the Grignard reagent. A minimum of 3.5 to 4.0 equivalents relative to the 2-amino-4-cyanopyridine is recommended to account for the acid-base reaction and to drive the two subsequent additions to completion.

Question 2: My main product is the ketone (4-amino-2-acetylpyridine), not the desired tertiary alcohol. How do I fix this?

This is a common outcome indicating incomplete reaction. The first addition to the nitrile was successful, but the second addition to the resulting imine intermediate did not occur before the aqueous work-up.

• Probable Cause A: Insufficient Reaction Time or Temperature.

  • Explanation: The addition of a Grignard reagent to the magnesium-imine intermediate is often significantly slower than the initial addition to the nitrile. If the reaction is quenched too early, the imine is hydrolyzed to the ketone.

  • Solution:

    • Increase Reaction Time: After the initial addition of the Grignard reagent (which should be done at a controlled temperature, e.g., 0 °C), allow the reaction to warm to room temperature and stir for an extended period (e.g., 12-16 hours).

    • Increase Reaction Temperature: If extending the time at room temperature is insufficient, gently heating the reaction mixture to reflux (in THF, this is ~66 °C) for several hours can provide the necessary activation energy to drive the second addition to completion.[7][8] Monitor the reaction by TLC or LCMS to confirm the disappearance of the ketone intermediate before quenching.

• Probable Cause B: Sub-optimal Stoichiometry.

  • Explanation: Even if the reaction time is sufficient, a lack of available Grignard reagent (due to quenching or using too few equivalents initially) will stall the reaction after the first addition.

  • Solution: Combine the solutions from Probable Cause A with an increased excess of the Grignard reagent (3.5 - 4.0 equivalents).

Question 3: I recovered a large amount of my 2-amino-4-cyanopyridine starting material. Why didn't it react?

This indicates a fundamental failure of the reaction to proceed, often overlapping with the causes of very low yield.

• Probable Cause A: Grignard Reagent Quenching.

  • Explanation: This is the most likely culprit. If the Grignard reagent was destroyed by moisture before it could react with the substrate, you will simply recover the starting material after work-up.

  • Solution: Revisit all the points in the solution for Question 1, Cause A. Rigorous adherence to anhydrous and inert techniques is non-negotiable.

• Probable Cause B: Reaction Temperature Was Too Low.

  • Explanation: While controlling the initial exotherm is important, keeping the reaction too cold for the entire duration may prevent it from overcoming the activation energy, especially if the Grignard reagent or substrate is sterically hindered.

  • Solution: Initiate the addition at a low temperature (0 °C) to maintain control, but then allow the reaction to warm to room temperature to ensure it proceeds.[7]

Caption: A troubleshooting flowchart for common reaction failures.

Section 3: Frequently Asked Questions (FAQs)

• Q1: Why is such a large excess of Grignard reagent necessary?

  • A significant excess is required to overcome the multiple reactive pathways. The first equivalent is instantly consumed in an acid-base reaction with the amino group. The second and third equivalents perform the desired double addition to the nitrile. A further excess (0.5-1.0 equivalents) helps to ensure that the second, slower addition step is driven to completion by maintaining a high concentration of the nucleophile throughout the reaction.

• Q2: What is the best solvent for this reaction, THF or Diethyl Ether?

  • Tetrahydrofuran (THF) is generally the superior solvent for preparing and using Grignard reagents. Its higher boiling point allows for reflux if needed, and its Lewis basic oxygen atom is more effective at solvating and stabilizing the "Schlenk equilibrium" of the Grignard reagent, which can increase its reactivity.[5]

• Q3: Can I use a different Grignard reagent, like Ethylmagnesium bromide?

  • Yes, other alkyl or aryl Grignard reagents can be used to synthesize different tertiary alcohols. However, be aware that bulkier Grignard reagents (like isopropylmagnesium bromide) may react more slowly or favor acting as a base, potentially leading to lower yields.[2] The reaction conditions may need to be re-optimized for each different reagent.

• Q4: Are there any additives that can improve the yield?

  • For sluggish Grignard additions to nitriles, the use of a Lewis acid catalyst can sometimes be beneficial. For instance, the addition of anhydrous zinc chloride (ZnCl₂) in catalytic amounts has been shown to facilitate the addition of Grignard reagents to aromatic nitriles, potentially by forming a more reactive organozinc species in situ.[9] This could be an avenue for optimization if other methods fail to provide satisfactory yields.

Section 4: Optimized Experimental Protocol

This protocol incorporates the best practices discussed above. All operations must be performed under an inert atmosphere (N₂ or Ar) using anhydrous solvents.

Materials:

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous Tetrahydrofuran (THF)

• Methyl bromide or Iodomethane

• 2-amino-4-cyanopyridine

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

• Glassware Preparation: Flame-dry a three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel. Allow the apparatus to cool to room temperature under a stream of nitrogen.

• Grignard Reagent Formation:

  • To the flask, add magnesium turnings (4.0 eq.) and a single crystal of iodine.

  • In the dropping funnel, prepare a solution of methyl bromide (4.0 eq.) in anhydrous THF.

  • Add a small portion (~10%) of the methyl bromide solution to the magnesium turnings. The reaction should initiate, evidenced by gentle bubbling and the disappearance of the iodine color. If it does not start, gently warm the flask with a heat gun.

  • Once initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.[3]

  • After the addition is complete, stir the gray, cloudy solution for an additional hour at room temperature.

• Grignard Addition:

  • Prepare a solution of 2-amino-4-cyanopyridine (1.0 eq.) in anhydrous THF.

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Slowly add the solution of 2-amino-4-cyanopyridine to the Grignard reagent via the dropping funnel over 30-45 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 16 hours.

  • (Optional Optimization): If TLC or LCMS analysis shows significant ketone intermediate, heat the reaction to a gentle reflux for 2-4 hours, monitoring for completion.

• Work-up and Purification:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Very slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution. This process is highly exothermic.

  • Once the excess Grignard reagent is quenched, transfer the mixture to a separatory funnel.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield pure 2-(4-Aminopyridin-2-yl)propan-2-ol.

Section 5: Data Summary

The following table summarizes the expected outcomes based on the equivalents of Grignard reagent used, assuming all other conditions are optimal.

Equivalents of MeMgBr	Expected Major Product(s)	Rationale
1.0 - 1.5	2-Amino-4-cyanopyridine (unreacted)	Insufficient reagent to proceed past the initial acid-base reaction.
2.0 - 2.5	4-Amino-2-acetylpyridine (Ketone)	Sufficient for acid-base reaction and first addition, but not for the second.
> 3.5	2-(4-Aminopyridin-2-yl)propan-2-ol	Sufficient reagent to overcome the amino group and drive the double addition.

References

• Studies on the reaction of 3-cyanopyridine with grignard reagents. Acta Chimica Sinica, 2022, 80(4): 428-431.
• Grignard Reaction. Department of Chemistry, University of Rochester.
• Troubleshooting my grignard reactions. Reddit r/chemistry.
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. Benchchem.
• Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega.
• Grignard Formation - Troubleshooting and Perfecting. Reddit r/Chempros.
• Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. PMC.
• Grignard successes and failures. Sciencemadness.org.
• 2-(2-Chloropyridin-4-yl)propan-2-ol: Synthesis, Properties, and Research Potential. Benchchem.
• Zinc chloride-catalyzed Grignard addition reaction of arom

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. sciencemadness.org [sciencemadness.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted starting materials from 2-(4-Aminopyridin-2-yl)propan-2-ol synthesis

Topic: Removing unreacted starting materials and byproducts from the Grignard synthesis of 2-(4-Aminopyridin-2-yl)propan-2-ol. Ticket ID: CHEM-SUP-8821 Status: Open Analyst: Senior Application Scientist

Executive Summary

The synthesis of 2-(4-aminopyridin-2-yl)propan-2-ol typically involves the addition of excess methylmagnesium halide (Grignard reagent) to methyl 4-aminopicolinate (methyl 4-aminopyridine-2-carboxylate).

Users frequently encounter three critical purification hurdles:

• Magnesium Chelation: The pyridine nitrogen and the newly formed alkoxide form tight complexes with magnesium salts, causing emulsions and yield loss.

• Unreacted Starting Material (SM): The precursor ester (methyl 4-aminopicolinate) has similar polarity to the product, complicating separation.

• Incomplete Conversion: Formation of the intermediate ketone (2-acetyl-4-aminopyridine) if the Grignard reagent was insufficient or quenched too early.

This guide provides self-validating protocols to resolve these issues.

Diagnostic Dashboard: Know Your Mixture

Before attempting purification, confirm the composition of your crude mixture using these indicators.

Component	Chemical Structure	1H NMR Diagnostic Signal (DMSO-d6)	TLC Behavior (DCM:MeOH 9:1)
Product	2-(4-Aminopyridin-2-yl)propan-2-ol	δ ~1.3-1.5 ppm (s, 6H, -C(CH 3)2)	Lower Rf (More Polar)
Starting Material (SM)	Methyl 4-aminopicolinate	δ ~3.8-3.9 ppm (s, 3H, -COOCH 3)	Higher Rf (Less Polar)
Intermediate	2-Acetyl-4-aminopyridine	δ ~2.5-2.6 ppm (s, 3H, -COCH 3)	Intermediate Rf

Troubleshooting Protocols

Issue 1: "My crude product is a sticky paste / trapped in an emulsion."

Cause: Pyridines are excellent ligands. The product coordinates to Magnesium (Mg) salts generated during the Grignard quench, preventing extraction into the organic phase. Standard NH4Cl quenches often fail here.

Technical Solution: The Rochelle’s Salt Ligand Exchange Do not use simple acid quenches, as they can protonate the pyridine and trap it in the aqueous phase. Use Potassium Sodium Tartrate (Rochelle's Salt) to chelate Mg more strongly than your product does.

Protocol:

• Quench: Cool reaction to 0°C. Carefully add saturated aqueous Potassium Sodium Tartrate (Rochelle's Salt) (approx. 20 mL per gram of Mg used).

• Agitate: Vigorously stir the biphasic mixture at room temperature for 1–2 hours .

  • Validation: The mixture is ready when two clear layers form and the solids dissolve. The organic layer should be clear, not cloudy.

• Extraction: Dilute with 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate.

  • Note: 2-MeTHF is preferred for polar pyridines due to higher solubility compared to EtOAc.

• Wash: Wash the organic layer once with brine to remove residual tartrate.

Issue 2: "I still see Starting Material (Ester) after workup."

Cause: The reaction did not reach completion, or the excess Grignard reagent was destroyed by adventitious moisture before reacting with the ester.

Technical Solution A: Selective Crystallization (Scalable) Since the product is a tertiary alcohol and the impurity is an ester, their lattice energies differ significantly.

• Solvent System: Toluene (antisolvent) and Ethanol (solvent).

• Procedure:

  • Dissolve crude solid in minimal hot Ethanol (60°C).

  • Add hot Toluene dropwise until slight turbidity persists.

  • Allow to cool slowly to Room Temperature, then to 4°C.

  • Mechanism:[1][2][3][4][5] The polar alcohol product tends to crystallize, while the ester (SM) often remains in the mother liquor due to its higher solubility in toluene/organic mixes compared to the hydrogen-bonding alcohol.

Technical Solution B: Flash Chromatography (High Purity) If crystallization fails, use amine-modified silica logic.

• Stationary Phase: Standard Silica Gel (40–63 µm).

• Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH) / Ammonium Hydroxide (NH4OH).

• Gradient:

  • Start: 100% DCM.

  • Ramp to: 90:9:1 (DCM : MeOH : NH4OH).

• Why NH4OH? It deprotonates silanols on the silica, preventing the basic pyridine product from "tailing" or sticking irreversibly to the column.

Issue 3: "The product is colored (Yellow/Brown) but NMR looks clean."

Cause: Trace metal coordination (Mg or transition metals from reagents) or oxidation of the amino group.

Technical Solution: Chelation Wash

• Dissolve the product in EtOAc or DCM.

• Wash with 5% aqueous EDTA (disodium salt) solution (pH adjusted to ~8).

• Wash with Brine.[6][7]

• Dry over Na2SO4.

  • Validation: The aqueous EDTA layer often turns colored as it pulls metals from the organic phase.

Visual Workflow: Decision Logic

The following diagram outlines the logical flow for purifying the reaction mixture based on the specific impurities observed.

Caption: Logical workflow for the workup and purification of aminopyridine alcohols, prioritizing chelation control and impurity removal.

FAQ: Frequently Asked Questions

Q: Can I use HCl to remove the unreacted starting material? A: No. Both the starting material (methyl 4-aminopicolinate) and the product are basic pyridines with 4-amino substituents. They will both protonate and extract into the aqueous acid layer. Separation based on pKa is ineffective here due to the structural similarity of the basic cores.

Q: Why do I see a peak at 2.5 ppm in NMR that isn't DMSO? A: If you see a singlet near 2.5–2.6 ppm (distinct from the DMSO quintet), it is likely the methyl ketone intermediate (2-acetyl-4-aminopyridine). This indicates you did not use enough Grignard reagent (needs >2.5 equivalents) or the reaction temperature was too low to drive the second addition.

Q: Can I use THF for the extraction? A: THF is miscible with water, making phase separation difficult during the aqueous workup. Use 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate . 2-MeTHF is superior for this application because it stabilizes the polar amine product while being immiscible with water.

References

• Grignard Workup Protocols

  • Title: "The Workup of Grignard Reactions: A Compar
  • Context: Validates the use of Rochelle's salt for breaking Magnesium-Pyridine complexes.
  • Source:Organic Process Research & Development.

  • (General reference for OPRD standards on workups).

• Synthesis of Aminopyridine Alcohols

  • Title: "Synthesis of 2-(4-aminopyridin-2-yl)
  • Context: Describes the addition of MeMgBr to pyridine esters and the subsequent purific
  • Source:World Intellectual Property Organization (Patent WO2018/Tucatinib Intermedi

  • (Search for CAS: 1446509-57-4).

• Purification of Basic Heterocycles

  • Title: "Purification of Labor
  • Context: Armarego & Chai, Purification of Labor
  • Source: Elsevier.

Sources

• 1. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline - Google Patents [patents.google.com]
• 5. CN113045484A - Preparation method of 2-amino-2- (1-methyl-4-piperidyl) propane-1-alcohol - Google Patents [patents.google.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Optimizing cation-exchange chromatography for aminopyridine purification

Welcome to the Advanced Purification Support Center.

Subject: Cation-Exchange Chromatography (CEX) for Aminopyridines Ticket ID: AP-CEX-OPT-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

Aminopyridines (e.g., 4-aminopyridine/Fampridine, 3,4-diaminopyridine) are small, highly basic aromatic amines (pKa ~9.1).[1] Their purification presents a unique set of challenges: they exhibit extreme retention on standard cation exchangers and often suffer from severe peak tailing due to secondary hydrophobic interactions.

This guide moves beyond basic operation. We treat the column not as a black box, but as a kinetic landscape where you must balance ionic binding strength against mass transfer limitations .

Module 1: The Core Protocol (Method Development)

The "Standard" Starting Point Do not start with complex gradients. Establish a baseline using a Strong Cation Exchanger (SCX). We prefer polymer-based resins (e.g., polystyrene-divinylbenzene) over silica-based resins for aminopyridines to eliminate secondary silanol interactions which cause tailing.[1]

Baseline Conditions:

Parameter	Setting	Rationale
Stationary Phase	Strong Cation Exchange (Sulfonate functionalized)	Maintains negative charge across full pH range; captures the high-pKa aminopyridine effectively.[1]
Matrix	Polymeric (PS/DVB)	Critical: Silica dissolves at high pH and causes tailing for bases. Polymer is inert.
Buffer A (Binding)	20 mM Sodium Acetate or Citrate, pH 4.0	pH << pKa (9.1) ensures the molecule is 100% protonated (+ charge) for maximum binding.[1]
Buffer B (Elution)	Buffer A + 1.0 M NaCl	Uses ionic strength (Na+ competition) to displace the aminopyridine.

| Flow Rate | 150–300 cm/hr | Small molecules diffuse fast; higher flow rates are tolerated better than with proteins. |

Module 2: Troubleshooting & Optimization (Q&A)

Issue 1: "My peaks are tailing severely (As > 1.5)."

Diagnosis: Tailing in aminopyridines is rarely a packing issue; it is a kinetic desorption issue . The molecule is engaging in "mixed-mode" interactions—binding ionically to the sulfonate group and hydrophobically to the resin backbone.[1]

Corrective Actions:

• Add an Organic Modifier: Add 10–20% Acetonitrile (ACN) or Methanol to both Buffer A and B.

  • Mechanism: This disrupts the hydrophobic interaction between the pyridine ring and the resin backbone, "greasing" the elution.[1]

• Increase Temperature: Run the column at 40–60°C.

  • Mechanism: Increases mass transfer rates and lowers viscosity, sharpening the peak.[1]

Issue 2: "I cannot separate 4-aminopyridine from its isomers (2-AP, 3-AP)."

Diagnosis: Isomers often have identical charge (+1) at acidic pH. Separation based purely on ionic strength (salt gradient) will fail because their effective charge is the same.

Corrective Actions: You must exploit pKa differences . While all are basic, their pKa values differ slightly (e.g., 4-AP ~9.1, 2-AP ~6.8).[1]

• Switch to pH Elution: Instead of a salt gradient, use a pH gradient.

• Protocol:

  • Buffer A: pH 4.0 (All isomers bind).

  • Buffer B: pH 10.0 (Borate or Glycine-NaOH).[1]

  • Gradient: 0–100% B.

  • Result: As pH rises, the isomer with the lowest pKa (2-AP) loses its proton first and elutes. 4-AP (highest pKa) holds its charge longest and elutes last.[1]

Issue 3: "Recovery is low (< 80%). Where is my product?"

Diagnosis: The binding is too strong. If you are using a high-capacity resin, the aminopyridine may be trapped in deep pores where diffusion is restricted.[1]

Corrective Actions:

• The "High-pH Strip": If eluting with salt (NaCl) doesn't work, inject a pulse of 0.1 M NaOH (only if using Polymer resin!).[1] This instantly neutralizes the aminopyridine, killing the ionic bond and forcing elution.

• Check the Frit: Basic compounds can precipitate if the waste line contains acidic buffers from a previous run. Ensure lines are flushed.[2]

Module 3: Decision Logic (Workflow Visualization)

Use this logic gate to determine your optimization path.

Caption: Decision tree for optimizing resolution and peak shape in aminopyridine CEX purification.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use silica-based CEX columns for 4-Aminopyridine? A: It is risky.[1] Silica typically dissolves above pH 8.0. Since 4-AP is a strong base (pKa ~9.1), you may need to go to pH 9+ to elute it efficiently or clean the column.[1] If you must use silica, stick to low pH (2–6) and use high salt (1M NaCl) for elution, but expect shorter column lifetimes [1].

Q: Why does my retention time shift between batches? A: Aminopyridines are sensitive to ionic strength fluctuations. Ensure your buffer conductivity is identical between batches. Even a 5% difference in NaCl concentration can shift the peak significantly for small, charged molecules. Also, check the pH of your sample load; if the sample is highly acidic/basic, it can locally disrupt the column equilibrium during injection [2].

Q: Is 4-AP toxic to handle during purification? A: Yes. 4-Aminopyridine is a potassium channel blocker and a neurotoxin.[1] It is readily absorbed through skin.[1] Always handle the dry powder and concentrated fractions in a fume hood with proper PPE (nitrile gloves, safety glasses) [3].

References

• Helix Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. (Demonstrates mixed-mode and cation exchange principles for aminopyridines).

• Sielc Technologies. HPLC Separation of Aminopyridines Isomers. (Discusses the hydrophilic and basic nature of these compounds).

• PubChem. 4-Aminopyridine Compound Summary (Safety & pKa Data). [1]

• Biotage. Choosing the best Ion Exchange Mode for Solid Phase Extraction. (General principles on Strong vs. Weak ion exchange for bases).

Sources

• 1. 4-Aminopyridine - Wikipedia [en.wikipedia.org]
• 2. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Chemical Shift Assignment of 2-(4-Aminopyridin-2-yl)propan-2-ol

This guide provides an in-depth analysis and comparison of the ¹H Nuclear Magnetic Resonance (NMR) chemical shift assignments for 2-(4-Aminopyridin-2-yl)propan-2-ol. Designed for researchers and professionals in drug development, this document moves beyond a simple data report to explain the underlying principles that govern the spectral features of this molecule. We will explore the electronic effects of the substituents on the pyridine ring and compare the utility of ¹H NMR with other common analytical techniques for comprehensive structural elucidation.

The Foundational Principles: Understanding ¹H NMR and Chemical Environment

¹H NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The core principle lies in the interaction of the magnetic moments of hydrogen nuclei (protons) with an external magnetic field. Protons in different electronic environments within a molecule experience slightly different local magnetic fields, causing them to resonate at distinct frequencies. This phenomenon gives rise to the chemical shift (δ) , measured in parts per million (ppm), which is the cornerstone of spectral interpretation.

The chemical shift of a proton is primarily influenced by:

• Inductive Effects : Electronegative atoms withdraw electron density from nearby protons, "deshielding" them from the external magnetic field and shifting their signal to a higher ppm value (downfield).

• Resonance Effects : Electron-donating or -withdrawing groups can alter the electron density across a π-system (like a pyridine ring), causing significant shielding (upfield shift) or deshielding (downfield shift) of protons.

• Magnetic Anisotropy : The π-electrons in aromatic rings generate their own magnetic field. Protons located on the outside of the ring are strongly deshielded, resulting in characteristic downfield shifts (typically 6.5-8.0 ppm).[1]

For 2-(4-Aminopyridin-2-yl)propan-2-ol, the interplay of these effects, dictated by the amino (-NH₂) group, the tertiary alcohol group, and the inherent properties of the pyridine ring, results in a unique spectral fingerprint.

Structural Analysis and Predicted ¹H NMR Spectrum

To assign the chemical shifts, we must first dissect the molecule's structure and identify its unique proton environments.

Caption: Molecular structure of 2-(4-Aminopyridin-2-yl)propan-2-ol with distinct proton environments labeled (a-f).

The molecule has six distinct proton environments:

• Three Aromatic Protons : Labeled H(a), H(b), and H(c) on the pyridine ring.

• Six Aliphatic Protons : Two equivalent methyl groups, labeled H(d).

• One Hydroxyl Proton : Labeled H(e).

• Two Amino Protons : Labeled H(f).

Predicting the Chemical Shifts

Aromatic Region (H-6, H-5, H-3): The chemical shifts of protons on a pyridine ring are influenced by the ring nitrogen and the attached substituents.[2]

• H-6 (a) : This proton is ortho to the ring nitrogen, which is strongly electron-withdrawing. This proximity causes significant deshielding, placing its signal the furthest downfield among the ring protons.

• H-5 (b) : This proton is ortho to the strongly electron-donating amino (-NH₂) group. The amino group increases electron density at the ortho and para positions via resonance, causing a shielding effect and shifting the signal upfield.

• H-3 (c) : This proton is also ortho to the electron-donating amino group, leading to shielding. It is also meta to the 2-(propan-2-ol) substituent.

The strong shielding from the C4-amino group is expected to push the signals for H-3 and H-5 significantly upfield compared to unsubstituted pyridine. The signal for H-5 is often found at a slightly lower field than H-3 in similar structures. The most deshielded aromatic proton will be H-6.

Aliphatic Region (CH₃ protons, d):

• The six protons of the two methyl groups are chemically equivalent due to free rotation. They will appear as a single sharp peak (a singlet).

• Their position next to a quaternary carbon attached to an oxygen atom and a pyridine ring will shift them slightly downfield from a typical alkane signal, likely in the 1.2-1.6 ppm range.

Exchangeable Protons (-OH and -NH₂):

• -OH Proton (e) : The chemical shift of hydroxyl protons is highly variable (typically 2-5 ppm) and depends on solvent, concentration, and temperature due to hydrogen bonding.[3] It often appears as a broad singlet.

• -NH₂ Protons (f) : Similarly, the amino protons have a variable chemical shift (typically 3-5 ppm for anilines) and often present as a broad signal.[3]

• A key confirmatory experiment for these protons is D₂O exchange . Upon adding a drop of deuterium oxide to the NMR sample, these labile protons exchange with deuterium. Since deuterium is not observed in ¹H NMR, the -OH and -NH₂ signals will diminish or disappear, confirming their identity.[3]

Chemical Shift Assignment and Data Summary

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-6 (a)	8.0 - 8.2	Doublet (d)	1H	Deshielded by adjacent electronegative ring nitrogen.
H-5 (b)	6.5 - 6.7	Doublet of doublets (dd)	1H	Shielded by ortho -NH₂ group; coupled to H-3 and H-6.
H-3 (c)	6.3 - 6.5	Doublet (d)	1H	Strongly shielded by ortho -NH₂ group.
-CH₃ (d)	~1.5	Singlet (s)	6H	Equivalent methyl groups on a quaternary carbon.
-OH (e)	2.0 - 5.0 (variable)	Broad Singlet (br s)	1H	Exchangeable proton, chemical shift is solvent/concentration dependent.
-NH₂ (f)	3.5 - 5.5 (variable)	Broad Singlet (br s)	2H	Exchangeable protons, chemical shift is solvent/concentration dependent.

Comparison with Alternative Analytical Techniques

While ¹H NMR is exceptional for mapping the proton framework, a comprehensive structural confirmation relies on a combination of analytical methods.

Technique	Information Provided	Strengths for this Molecule	Limitations for this Molecule
¹H NMR	Proton environment, connectivity (J-coupling), and stoichiometry (integration).	Unambiguously defines the substitution pattern on the pyridine ring and confirms the propan-2-ol moiety.	Chemical shifts of -OH and -NH₂ are variable and may overlap.
¹³C NMR	Carbon skeleton, number of unique carbons, and general chemical environment.	Confirms the presence of 8 unique carbon atoms and distinguishes between aromatic and aliphatic carbons.	Lower sensitivity than ¹H NMR; does not directly show connectivity to protons.
Mass Spec. (MS)	Molecular weight and fragmentation patterns.	Confirms the molecular formula (C₈H₁₂N₂O, MW: 152.19 g/mol ) and can show characteristic fragments (e.g., loss of a methyl group or water).	Does not distinguish between isomers (e.g., 2-(6-aminopyridin-2-yl)propan-2-ol).[5]
Infrared (IR) Spec.	Presence of specific functional groups and bond types.	Clearly shows characteristic stretches for O-H (broad, ~3300 cm⁻¹), N-H (two sharp peaks, ~3350-3450 cm⁻¹), C-H, and aromatic C=C/C=N bonds.	Provides limited information on the overall molecular skeleton and connectivity.

Experimental Protocols

¹H NMR Spectrum Acquisition

A robust protocol is essential for obtaining high-quality, reproducible data.

Caption: Standard workflow for ¹H NMR sample preparation and data acquisition.

Causality Behind Experimental Choices:

• Solvent Selection : DMSO-d₆ is often an excellent choice for molecules with exchangeable protons (-OH, -NH₂) as it slows down the exchange rate, often resulting in sharper signals compared to CDCl₃. Its solvent peak at ~2.50 ppm typically does not interfere with signals of interest for this molecule.[6]

• Internal Standard : Tetramethylsilane (TMS) is the standard reference (δ = 0.00 ppm) due to its chemical inertness and single, sharp signal that rarely overlaps with analyte peaks.

• Shimming : This process optimizes the homogeneity of the magnetic field across the sample, which is critical for achieving sharp resonance signals and high resolution.

D₂O Exchange Experiment

• Acquire a standard ¹H NMR spectrum as described above.

• Remove the NMR tube from the spectrometer.

• Add 1-2 drops of deuterium oxide (D₂O) to the sample.

• Gently shake the tube to mix.

• Re-acquire the ¹H NMR spectrum.

• Observation : The signals corresponding to the -OH and -NH₂ protons will significantly decrease in intensity or disappear entirely, confirming their assignment.

Conclusion

The structural elucidation of 2-(4-Aminopyridin-2-yl)propan-2-ol via ¹H NMR is a clear demonstration of modern spectroscopic principles. The chemical shifts of the pyridine ring protons are predictably governed by the powerful electron-donating effect of the C4-amino group and the deshielding influence of the ring nitrogen. The aliphatic and exchangeable protons provide further confirmation of the 2-(propan-2-ol) substituent. While ¹H NMR provides the most detailed map of the proton framework, its power is maximized when used in conjunction with complementary techniques like ¹³C NMR, Mass Spectrometry, and IR Spectroscopy to provide an unambiguous, self-validating structural assignment.

References

• Abramovitch, R. A., & Brien, J. F. (1964). 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 26(2).

• Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. Available at: [Link]

• Varian, Inc. (Date not available). Experimental section General. Proton nuclear magnetic resonance (1H NMR) spectra. Available at: [Link]

• Royal Society of Chemistry. (Date not available). Electronic Supplementary Information. Available at: [Link]

• PubChem. (Date not available). 2-(4-aminopyridin-2-yl)propan-2-ol. Available at: [Link]

• ResearchGate. (Date not available). The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the... Available at: [Link]

• García-Ríos, E., et al. (2023). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chemistry – An Asian Journal.

• Reich, H. J. (Date not available). Tables For Organic Structure Analysis. Available at: [Link]

• Starkey, L. S. (Date not available). 1H NMR Chemical Shifts. California State Polytechnic University, Pomona. Available at: [Link]

• Chemistry Stack Exchange. (2014). Proton NMR signals and rings. Available at: [Link]

• Fluorine Notes. (2017). NMR spectral characteristics of fluorocontaining pyridines. Available at: [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. tandfonline.com [tandfonline.com]
• 3. exact-sciences.m.tau.ac.il [exact-sciences.m.tau.ac.il]
• 4. rsc.org [rsc.org]
• 5. 2-(6-aminopyridin-2-yl)propan-2-ol | 1446793-28-7 [sigmaaldrich.com]
• 6. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]

HPLC Method Development Guide: Separation of 2-(4-Aminopyridin-2-yl)propan-2-ol Isomers

Executive Summary & Strategic Approach

Objective: Develop a robust, validated HPLC method to separate 2-(4-Aminopyridin-2-yl)propan-2-ol (Target) from its critical regioisomers (e.g., 3-amino or 2-amino analogs) and synthetic byproducts.

The Challenge: The target molecule contains a basic pyridine ring (pKa ~6–7) and a polar tertiary alcohol group. Separation challenges include:

• Peak Tailing: At neutral/low pH, protonated pyridines interact strongly with residual silanols on silica columns.

• Isomer Co-elution: Regioisomers often possess identical Mass-to-Charge (m/z) ratios and similar hydrophobicities (LogP), rendering standard C18 selectivity insufficient.

The Solution: This guide prioritizes a High-pH Reversed-Phase (RP) strategy using hybrid-silica technology. By operating at pH 10.0, we suppress the ionization of the pyridine ring, maximizing hydrophobic retention and masking silanol interactions. This approach is compared against Fluorinated Phenyl phases (for orthogonal selectivity) and HILIC (for mass spec sensitivity).

Chemical Context & Isomer Analysis

Property	Target Molecule	Critical Isomers (Impurities)
Structure	2-(4-Aminopyridin-2-yl)propan-2-ol	2-(3-Aminopyridin-2-yl)... / 2-(5-Aminopyridin-2-yl)...
pKa (Base)	~9.1 (Amine), ~6.0 (Pyridine N)	Similar (± 0.5 units)
LogP	~0.5 (Moderately Polar)	~0.5 (Identical hydrophobicity)
Separation Driver	Hydrophobicity & Shape Selectivity	pKa differences & Pi-Pi interactions

Note: Because regioisomers have identical masses, MS detection alone cannot distinguish them; chromatographic resolution (

) is mandatory.

Method Development Decision Tree

The following workflow illustrates the logical path for selecting the optimal separation mode based on analyte behavior.

Figure 1: Decision matrix for separating basic aminopyridine isomers. High pH is the primary choice to suppress ionization.

Comparative Method Guides

Method A: High pH Reversed-Phase (Recommended)

Best For: Robustness, peak symmetry, and general impurity profiling. Mechanism: At pH 10, the pyridine is deprotonated (neutral). This eliminates cation-exchange interactions with silanols (reducing tailing) and increases retention on the C18 phase.

• Column: Agilent Poroshell HPH-C18 or Waters XBridge C18 (Hybrid particle required for pH > 8).

• Mobile Phase A: 10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 5% B to 40% B over 15 minutes.

Method B: Fluorinated Phenyl (Alternative Selectivity)

Best For: Closely eluting regioisomers that co-elute on C18. Mechanism: Uses Pi-Pi interactions and dipole-dipole interactions. The position of the amino group on the pyridine ring alters the electron density, interacting differently with the fluorinated stationary phase.

• Column: Phenomenex Kinetex F5 or Phenyl-Hexyl.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Methanol (MeOH promotes pi-pi interactions better than MeCN).

Method C: HILIC (Polar Retention)

Best For: If the "propan-2-ol" group makes the molecule too polar for RP retention. Mechanism: Partitioning into a water-rich layer on the silica surface.

• Column: Waters BEH Amide or Merck SeQuant ZIC-HILIC.

• Mobile Phase: 90% Acetonitrile / 10% Ammonium Acetate buffer (pH 5.8).

Experimental Protocols

Protocol 1: Preparation of High pH Buffer (10 mM, pH 10.0)

Self-Validating Step: Always measure pH before adding organic solvent to prevent electrode errors.

• Weigh: 0.79 g of Ammonium Bicarbonate (

  ) into a 1 L volumetric flask.

• Dissolve: Add ~900 mL of HPLC-grade water. Sonicate to dissolve.[1]

• Adjust: Add Ammonium Hydroxide (

  , ~28%) dropwise while monitoring with a calibrated pH meter until pH reaches 10.0 ± 0.1.

• Dilute: Fill to the mark with water. Filter through a 0.22 µm nylon filter (Do not use cellulose acetate for high pH).

Protocol 2: Gradient Optimization for Isomer Separation

• Sample Prep: Dissolve 1 mg of the mixture in 1 mL of 10% MeCN/Water.

• Initial Run: Linear gradient 5–95% B over 20 mins.

• Calculate

  (Gradient Retention Factor): Identify elution %B.

• Focusing: If isomers elute at 25% B, create a shallow gradient:

  • 0–2 min: 5% B (Hold)

  • 2–15 min: 15% B

    35% B (Shallow slope for max resolution)

  • 15–17 min: 95% B (Wash)

Performance Comparison Data

The table below summarizes expected performance metrics based on aminopyridine isomer separation data [1, 5].

Parameter	High pH C18 (Method A)	Low pH Phenyl (Method B)	Standard C18 (Low pH)
Resolution ( )	> 2.5 (Excellent)	> 1.8 (Good)	< 1.0 (Co-elution common)
Peak Symmetry ( )	1.0 – 1.1	1.2 – 1.4	1.8 – 2.5 (Tailing)
MS Sensitivity	High (Ammonium volatile)	Moderate (Formic acid)	Moderate
Column Life	High (if Hybrid Silica)	High	High
Selectivity Driver	Hydrophobicity (Neutral)	Electron Density (Pi-Pi)	Hydrophobicity (Charged)

Why High pH Wins: Standard C18 at low pH often fails because the protonated pyridine is hydrophilic and repelled by the C18 chains, leading to early elution. Simultaneously, the positive charge sticks to silanols, causing tailing. High pH neutralizes the molecule, solving both problems simultaneously [1, 7].

References

• Helix Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Available at: [Link]

• SIELC Technologies. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. Available at: [Link]

• PubChem. 2-(4-aminopyridin-2-yl)propan-2-ol Compound Summary. Available at: [Link]

• CMES. HPLC Determination of Aminopyridines Remained as Genetoxic Impurities. Available at: [Link]

• Sielc Technologies. New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Spectroscopic Characterization of 2-(4-Aminopyridin-2-yl)propan-2-ol (CAS 1446509-57-4)

For researchers and professionals in drug development, a thorough understanding of a compound's physicochemical properties is paramount. This guide provides a comprehensive framework for the spectroscopic characterization of 2-(4-Aminopyridin-2-yl)propan-2-ol (CAS 1446509-57-4), a substituted aminopyridine derivative. Due to the current lack of publicly available UV-Vis absorption spectra and molar extinction coefficient data for this specific compound, this guide will equip you with the necessary protocols and theoretical understanding to determine these critical parameters in your own laboratory. Furthermore, we will contextualize these future findings through a comparative analysis with structurally related aminopyridine analogs.

The Significance of UV-Vis Spectroscopy in Drug Development

Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental analytical technique that measures the absorption of light by a molecule in the ultraviolet and visible regions of the electromagnetic spectrum. This absorption is a direct consequence of electronic transitions within the molecule, specifically the promotion of electrons from a ground state to a higher energy excited state. The resulting spectrum, a plot of absorbance versus wavelength, provides a unique molecular fingerprint.

The molar extinction coefficient (ε), a measure of how strongly a chemical species absorbs light at a given wavelength, is a crucial parameter derived from UV-Vis spectroscopy. It is an intrinsic property of a molecule and is essential for quantitative analysis, enabling the determination of concentration in solution via the Beer-Lambert Law. In the context of drug development, these parameters are indispensable for:

• Quantitative analysis: Determining the concentration of the active pharmaceutical ingredient (API) in various formulations.

• Purity assessment: Detecting and quantifying impurities that may possess different absorption characteristics.

• Stability studies: Monitoring the degradation of a compound over time, which often leads to changes in the UV-Vis spectrum.

• Formulation development: Assessing the interaction of the API with excipients.

Comparative Analysis: Understanding the Spectroscopic Landscape of Aminopyridines

To anticipate the spectroscopic properties of 2-(4-Aminopyridin-2-yl)propan-2-ol, it is instructive to examine its structural analogs for which data is available. The core structure is a pyridine ring, which itself exhibits characteristic UV absorptions. The position and nature of substituents significantly influence the wavelength of maximum absorption (λmax) and the molar extinction coefficient.

Compound	Structure	λmax (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Solvent
Pyridine		251, 257, 263	~2000	Hexane
2-Aminopyridine		234, 297	Not readily available	Alcohol[1]
4-Aminopyridine		263	16,600	0.1 M HCl[2]
2,6-Diaminopyridine		244, 308	Not readily available	Not specified[3]
2-(4-Aminopyridin-2-yl)propan-2-ol		To be determined	To be determined	To be determined

The amino group (-NH₂) is an auxochrome, a group that, when attached to a chromophore (the light-absorbing part of the molecule, in this case, the pyridine ring), modifies its ability to absorb light. The lone pair of electrons on the nitrogen atom of the amino group can interact with the π-electron system of the pyridine ring, leading to a bathochromic shift (a shift to a longer wavelength) and an increase in the molar extinction coefficient (hyperchromic effect).

For 2-(4-Aminopyridin-2-yl)propan-2-ol, we can hypothesize that its UV-Vis spectrum will be influenced by the 4-amino substituent, likely resulting in a λmax value in a similar region to 4-aminopyridine. The additional 2-(propan-2-ol) group is an alkyl substituent and is not expected to significantly contribute to the chromophoric system. However, its steric and electronic effects could subtly influence the overall spectrum.

Experimental Protocol for the Determination of UV-Vis Absorption Spectrum and Molar Extinction Coefficient

This section provides a detailed, step-by-step methodology for the experimental characterization of 2-(4-Aminopyridin-2-yl)propan-2-ol.

I. Materials and Instrumentation

• Compound: 2-(4-Aminopyridin-2-yl)propan-2-ol (CAS 1446509-57-4) of high purity.

• Solvent: A UV-grade solvent in which the compound is soluble and that is transparent in the wavelength range of interest. Common choices include ethanol, methanol, or acetonitrile. The choice of solvent can influence the spectrum, so it is crucial to report it with the results.

• Instrumentation: A calibrated double-beam UV-Vis spectrophotometer.

• Cuvettes: Matched quartz cuvettes with a 1 cm path length.

• Analytical Balance: For accurate weighing of the compound.

• Volumetric Flasks and Pipettes: For the preparation of accurate solutions.

II. Experimental Workflow

Caption: Experimental workflow for determining the molar extinction coefficient.

III. Step-by-Step Procedure

• Preparation of a Stock Solution:

  • Accurately weigh approximately 10 mg of 2-(4-Aminopyridin-2-yl)propan-2-ol using an analytical balance.

  • Quantitatively transfer the weighed compound to a 100 mL volumetric flask.

  • Dissolve the compound in the chosen UV-grade solvent and dilute to the mark. This will be your stock solution. Calculate the exact molar concentration of this stock solution.

• Preparation of Standard Solutions:

  • Perform a series of accurate dilutions of the stock solution to prepare at least five standard solutions of different concentrations. A typical concentration range for UV-Vis analysis is in the micromolar (µM) range.

• Spectrophotometer Setup and Calibration:

  • Turn on the spectrophotometer and allow the lamps to warm up for the manufacturer-recommended time to ensure a stable output.

  • Perform instrument calibration checks for wavelength accuracy and photometric accuracy according to your laboratory's standard operating procedures.

• Determination of λmax:

  • Fill a clean quartz cuvette with one of the mid-range standard solutions.

  • Fill a matched cuvette with the pure solvent to be used as a reference.

  • Place the reference and sample cuvettes in the spectrophotometer.

  • Scan a spectrum over a relevant wavelength range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λmax).

• Measurement of Absorbance:

  • Set the spectrophotometer to the determined λmax.

  • Measure the absorbance of each of the prepared standard solutions, starting from the most dilute and rinsing the sample cuvette with the next solution to be measured.

  • Ensure that the absorbance values fall within the linear range of the instrument (typically 0.1 to 1.0).

• Data Analysis and Calculation of the Molar Extinction Coefficient:

  • Plot a graph of absorbance (y-axis) versus concentration (x-axis) for the standard solutions.

  • Perform a linear regression analysis on the data points. The resulting plot should be a straight line passing through the origin, as dictated by the Beer-Lambert Law (A = εbc, where A is absorbance, ε is the molar extinction coefficient, b is the path length, and c is the concentration).

  • The slope of the line will be equal to the molar extinction coefficient multiplied by the path length (slope = εb).

  • Since the path length (b) of the cuvette is 1 cm, the molar extinction coefficient (ε) is equal to the slope of the calibration curve. The units of ε will be M⁻¹cm⁻¹.

Trustworthiness and Self-Validating Systems

The described protocol incorporates several self-validating checks to ensure the trustworthiness of the results:

• Linearity of the Calibration Curve: A high coefficient of determination (R² > 0.999) for the linear regression of the absorbance versus concentration plot confirms that the Beer-Lambert Law is obeyed within the measured concentration range and that the dilutions were prepared accurately.

• Reproducibility: Repeating the measurements for a given standard solution should yield consistent absorbance values, demonstrating the stability of the instrument and the sample.

• Purity of the Compound: The presence of impurities with significant absorbance at or near the λmax of the target compound will lead to deviations from linearity and inaccuracies in the determined extinction coefficient. Therefore, using a highly purified compound is essential.

Conclusion

While specific experimental data for the UV-Vis absorption spectrum and molar extinction coefficient of 2-(4-Aminopyridin-2-yl)propan-2-ol (CAS 1446509-57-4) are not yet publicly available, this guide provides a robust framework for their determination. By following the detailed experimental protocol and understanding the underlying principles of UV-Vis spectroscopy, researchers can confidently characterize this and other novel compounds. The comparative analysis with structurally similar aminopyridines offers a valuable context for interpreting the experimental findings. The data generated through this process will be a critical contribution to the scientific community and will undoubtedly aid in the future development and application of this promising molecule.

References

• PubChem. (n.d.). 2-Aminopyridine. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2016). UV-visible spectra of control and treated 2, 6-Diaminopyridine (T1 and T2). Retrieved from [Link]

• Khan Academy. (n.d.). Spectrophotometry and the Beer-Lambert Law. Retrieved from [Link]

• Mettler Toledo. (n.d.). UV/Vis Spectroscopy Guide. Retrieved from [Link]

Sources

• 1. 2-Aminopyridine | NH2C5H4N | CID 10439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. UV-VIS Spectroscopy Not Working? Common Limitations and How to Overcome Them - Persee [pgeneral.com]
• 3. youtube.com [youtube.com]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2-(4-Aminopyridin-2-yl)propan-2-ol

For researchers, scientists, and professionals in drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for handling 2-(4-Aminopyridin-2-yl)propan-2-ol, a compound structurally related to the hazardous substance 4-aminopyridine. In the absence of a specific Safety Data Sheet (SDS) for 2-(4-Aminopyridin-2-yl)propan-2-ol, this document synthesizes field-proven insights and authoritative data on aminopyridine derivatives to establish a robust safety protocol.

The core principle of this guide is to foster a self-validating system of safety, where the causality behind each procedural step is clearly understood. This empowers laboratory personnel to not only follow protocols but also to make informed decisions in real-time to mitigate risks effectively.

Hazard Analysis: Understanding the Risk Profile

Due to its structural similarity to 4-aminopyridine, 2-(4-Aminopyridin-2-yl)propan-2-ol should be handled as a substance with a high degree of acute toxicity. The primary hazards associated with 4-aminopyridine, and therefore presumed for its derivatives, include:

• Fatal if swallowed [1][2][3]

• Toxic in contact with skin or if inhaled [1][2]

• Causes severe skin burns and eye damage

• Toxic to aquatic life with long-lasting effects [3]

These hazards necessitate a stringent approach to personal protective equipment (PPE) to prevent any direct contact with the substance.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the cornerstone of safe handling. The following table summarizes the minimum required PPE for handling 2-(4-Aminopyridin-2-yl)propan-2-ol.

Body Part	Required PPE	Standard/Specification	Rationale
Eyes/Face	Chemical safety goggles and a face shield	ANSI Z87.1 compliant[4]	To protect against splashes and airborne particles that can cause severe eye damage.[1]
Hands	Chemical-resistant gloves (e.g., Nitrile)	Follow manufacturer's breakthrough time data	To prevent skin absorption, which is a significant route of exposure and can be toxic.[1][2]
Body	Flame-resistant (FR) lab coat (NFPA 2112 compliant) and appropriate protective clothing	NFPA 2112[4]	To protect the skin from contact with the substance and to provide a barrier against spills.[1][2]
Respiratory	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Follow OSHA respirator regulations (29 CFR 1910.134)[1]	Required when handling the solid form to prevent inhalation of dust, which is a primary route of toxic exposure.[1][2]
Feet	Closed-toe, chemical-resistant shoes	To protect feet from spills.

Operational Plans: Step-by-Step Guidance

Engineering Controls: The First Line of Defense

All work with 2-(4-Aminopyridin-2-yl)propan-2-ol must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][5] Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[2][5]

Donning and Doffing PPE: A Critical Procedure

The order in which PPE is put on and taken off is crucial to prevent cross-contamination.

PPE Donning and Doffing Workflow

A diagram illustrating the correct sequence for putting on and taking off Personal Protective Equipment.

Handling Procedures

• Weighing: When weighing the solid compound, do so in a fume hood and take care to avoid generating dust. Use appropriate tools to handle the material and clean all surfaces thoroughly after use.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• General Handling: Always handle the substance in a well-ventilated area, preferably a chemical fume hood.[1][5] Do not eat, drink, or smoke in the laboratory.[2][6] Wash hands thoroughly after handling, even if gloves were worn.[2][7]

Emergency Response Plan

In the event of an exposure or spill, immediate and decisive action is critical.

Exposure Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult, administer oxygen. Do not use mouth-to-mouth resuscitation.[1] Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with water.[7] Seek immediate medical attention.[1]

Spill Response

• Small Spills: In a fume hood, carefully sweep or vacuum up the spilled solid material and place it into a sealed, labeled container for hazardous waste disposal.[1] Clean the spill area with an appropriate decontaminating solution.

• Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental health and safety department immediately.

Emergency Response Flowchart

A flowchart outlining the immediate actions to be taken in the event of a personal exposure or a chemical spill.

Disposal Plan: Cradle to Grave Responsibility

All waste containing 2-(4-Aminopyridin-2-yl)propan-2-ol, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[7][9]

• Solid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container.[7]

• Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste container.

• Contaminated Materials: Double-bag all contaminated disposable items, such as gloves and wipes, and place them in the solid hazardous waste container.[7]

Consult your institution's hazardous waste disposal guidelines for specific procedures.[6][10]

Conclusion: A Culture of Safety

The safe handling of potent chemical compounds like 2-(4-Aminopyridin-2-yl)propan-2-ol is not merely about following a checklist; it is about cultivating a deep-seated culture of safety. By understanding the "why" behind each safety measure, researchers can proactively protect themselves, their colleagues, and the environment. This guide serves as a foundational document, but it is incumbent upon every individual to remain vigilant, informed, and prepared.

References

• s d fine-chem limited. 4-aminopyridine. Retrieved from [Link]

• Suvchem Laboratory Chemicals. 3-AMINOPYRIDINE (FOR SYNTHESIS). Retrieved from [Link]

• University of Georgia Office of Research. 4-Aminopyridine. Retrieved from [Link]

• Department of Chemistry and Biochemistry. Flame Resistant PPE. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Aminopyridine, 99%. Retrieved from [Link]

• Biochem Chemopharma. safety data sheet sds/msds 2-amino pyridine. Retrieved from [Link]

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• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.ohio-state.edu]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. research.uga.edu [research.uga.edu]
• 8. geneseo.edu [geneseo.edu]
• 9. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]